Cas no 106111-43-7 (11b-Hydroperoxy Dienogest)

11β-Hydroperoxy Dienogest is a synthetic steroid derivative with notable applications in pharmaceutical research and development. As an oxidative metabolite of Dienogest, it exhibits potential as an intermediate in the synthesis of progestogenic compounds. Its hydroperoxy functional group at the 11β position enhances reactivity, making it valuable for studying structure-activity relationships and metabolic pathways. This compound is particularly relevant in the development of selective progesterone receptor modulators (SPRMs) due to its modified steroidal backbone. Researchers utilize 11β-Hydroperoxy Dienogest for its precise chemical properties, which facilitate investigations into hormonal regulation and therapeutic agent design. Its stability under controlled conditions further supports its utility in advanced synthetic and analytical studies.

11b-Hydroperoxy Dienogest structure

Product Name:11b-Hydroperoxy Dienogest

CAS No:106111-43-7

MF:C₂₀H₂₅NO₄

MW:343.41680598259

CID:1061498

PubChem ID:71748926

Update Time:2025-10-29

11b-Hydroperoxy Dienogest Chemical and Physical Properties

Names and Identifiers

- 11β-Hydroperoxy Dienogest
- 2-[(8S,13S,14S,17R)-11-hydroperoxy-17-hydroxy-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
- 11Beta-Hydroperoxy Dienogest
- A-Hydroperoxy Dienogest
- (11β,17α)-11-Hydroperoxy-17-hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
- (11beta,17alpha)-11-Hydroperoxy-17-hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
- 106111-43-7
- Dienogest EP Impurity K (Dienogest Impurity pound(c)
- Dienogest Impurity K (11beta-Hydroperoxy Dienogest)
- (17alpha)-11-Hydroperoxy-17-hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
- DTXSID70857740
- CS-0166046
- 11b-Hydroperoxy Dienogest
- Inchi： 1S/C20H25NO4/c1-19-11-17(25-24)18-14-5-3-13(22)10-12(14)2-4-15(18)16(19)6-7-20(19,23)8-9-21/h10,15-17,23-24H,2-8,11H2,1H3/t15-,16-,17?,19-,20+/m0/s1
- InChI Key： RLOFVNFCBUJNAR-NPZYAJIESA-N
- SMILES： O[C@@]1(CC#N)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3C(C[C@@]21C)OO)=O

Computed Properties

Exact Mass: 343.17800
Monoisotopic Mass: 343.17835828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 729
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 90.6Å²

Experimental Properties

Color/Form: No data available
Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: >100°C (dec.)
Boiling Point: 624.8±55.0 °C at 760 mmHg
Flash Point: 331.7±31.5 °C
Solubility: Very slightly soluble (0.11 g/l) (25 º C),
PSA: 90.55000
LogP: 3.30528
Vapor Pressure: 0.0±4.1 mmHg at 25°C

11b-Hydroperoxy Dienogest Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under Inert Atmosphere

11b-Hydroperoxy Dienogest Pricemore >>

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TRC	H914685-1mg	11b-Hydroperoxy Dienogest	106111-43-7	1mg	$ 184.00	2023-09-07
TRC	H914685-10mg	11b-Hydroperoxy Dienogest	106111-43-7	10mg	$ 1453.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-490659-1 mg	11β-Hydroperoxy Dienogest,	106111-43-7	1mg	￥2,858.00	2023-07-11
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